![molecular formula C22H17FN4O2S B2929998 2-(2-fluorophenoxy)-N-(4-(2-(pyridin-3-ylamino)thiazol-4-yl)phenyl)acetamide CAS No. 1797903-48-0](/img/structure/B2929998.png)
2-(2-fluorophenoxy)-N-(4-(2-(pyridin-3-ylamino)thiazol-4-yl)phenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2-fluorophenoxy)-N-(4-(2-(pyridin-3-ylamino)thiazol-4-yl)phenyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as 'compound X' in the literature.
Scientific Research Applications
Antiproliferative Activity Studies
Synthesis of new functionalized pyridine linked thiazole derivatives has shown promising anticancer activity against liver carcinoma (HepG2), laryngeal carcinoma (Hep-2), prostate cancer (PC3), and breast cancer (MCF-7) cell lines. Particularly, some pyridine-thiazole compounds revealed promising anticancer activity with IC50 values in the range of 5.36-8.76 μM compared to the activity of 5-fluorouracil, highlighting their potential as effective anticancer agents (Alaa M. Alqahtani, A. Bayazeed, 2020).
Development of Novel Anticancer Agents
Another study on the development of novel pyridine-thiazole hybrid molecules subjected to screening for cytotoxic action towards a panel of tumor cell lines revealed high antiproliferative activity. Specifically, compounds showed selectivity for cancer cell lines with IC50 values demonstrating potential as perspective anticancer agents. This research indicates the compound's ability to induce genetic instability in tumor cells, suggesting a novel mechanism of action for anticancer therapy (Ivasechko et al., 2022).
Synthesis and Biological Evaluation for Cancer Imaging
Research into fluoroethoxy and fluoropropoxy substituted compounds for peripheral benzodiazepine receptors (PBRs) has included the synthesis and evaluation of related structures for their high in vitro affinity and selectivity. These compounds, prepared with fluorine-18, show potential for imaging PBR expression in neurodegenerative disorders, demonstrating the broader applicability of fluorinated compounds in medical imaging and diagnostics (C. Fookes et al., 2008).
Exploring Antimicrobial and Other Biological Activities
Beyond anticancer applications, derivatives of related structures have been explored for antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as antifungal activity against Candida albicans and Aspergillus niger. These studies provide insights into the compound's potential for broader biological applications, underscoring the versatility of this chemical scaffold in drug discovery (N. Badiger et al., 2013).
properties
IUPAC Name |
2-(2-fluorophenoxy)-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17FN4O2S/c23-18-5-1-2-6-20(18)29-13-21(28)25-16-9-7-15(8-10-16)19-14-30-22(27-19)26-17-4-3-11-24-12-17/h1-12,14H,13H2,(H,25,28)(H,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WVEYGHHMQQRSTO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)OCC(=O)NC2=CC=C(C=C2)C3=CSC(=N3)NC4=CN=CC=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17FN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.